molecular formula C9H10O2 B15484044 4-Methyl-5-prop-2-enylcyclopent-4-ene-1,3-dione CAS No. 22499-95-2

4-Methyl-5-prop-2-enylcyclopent-4-ene-1,3-dione

Cat. No.: B15484044
CAS No.: 22499-95-2
M. Wt: 150.17 g/mol
InChI Key: PHAKBALDVPKIPN-UHFFFAOYSA-N
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Description

4-Methyl-5-prop-2-enylcyclopent-4-ene-1,3-dione is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

4-methyl-5-prop-2-enylcyclopent-4-ene-1,3-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10O2/c1-3-4-7-6(2)8(10)5-9(7)11/h3H,1,4-5H2,2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PHAKBALDVPKIPN-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)CC1=O)CC=C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80508579
Record name 4-Methyl-5-(prop-2-en-1-yl)cyclopent-4-ene-1,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80508579
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

150.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

22499-95-2
Record name 4-Methyl-5-(prop-2-en-1-yl)cyclopent-4-ene-1,3-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80508579
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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